1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C11H11ClO
• Molecular Weight: 194.66 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)methyl]cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C11H11ClO/c12-10-4-2-1-3-9(10)7-11(8-13)5-6-11/h1-4,8H,5-7H2
• InChI Key: QITWPABEFOVQTE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=CC=CC=C2Cl)C=O

Description

1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde (CAS: EN300-6497524) is a cyclopropane-derived aldehyde with a 2-chlorophenylmethyl substituent. Its molecular formula is C₁₁H₁₁ClO, and it has a molecular weight of 170.17 g/mol . The compound features a strained cyclopropane ring, which contributes to its unique reactivity, and a chlorinated aromatic group that enhances lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde typically involves the cyclopropanation of a suitable precursor. One common method is the reaction of 2-chlorobenzyl chloride with diazomethane in the presence of a catalyst to form the cyclopropane ring. The resulting intermediate is then oxidized to introduce the aldehyde functional group.

Industrial Production Methods: Industrial production of this compound may involve large-scale cyclopropanation reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions: 1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde can be reduced to the corresponding alcohol.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed:

Oxidation: 1-[(2-Chlorophenyl)methyl]cyclopropane-1-carboxylic acid.

Reduction: 1-[(2-Chlorophenyl)methyl]cyclopropane-1-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites in biological molecules, leading to potential biological activity. The cyclopropane ring provides rigidity to the molecule, influencing its binding interactions and stability.

Comparison with Similar Compounds

(a) 1-[(4-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula : C₁₂H₂₀O
• Molecular Weight : 180.29 g/mol
• Key Differences: Substituent: Replaces the 2-chlorophenyl group with a 4-methylcyclohexylmethyl moiety. Impact: The cyclohexyl group increases steric bulk and reduces polarity compared to the chlorophenyl analog. This may lower reactivity in electrophilic substitution reactions but improve stability in non-polar environments.

(b) 1-(2-Chloro-4-fluorophenyl)pyrrolidine-2,4-dione

• Molecular Formula: C₁₀H₇ClFNO₂
• Molecular Weight : 236.07 g/mol
• Key Differences: Core Structure: Pyrrolidine-2,4-dione replaces the cyclopropane-carbaldehyde scaffold. Substituents: Additional fluorine atom at the 4-position of the phenyl ring.

Functional Analog in Agrochemical Context: Epoxiconazole

• Compound : Epoxiconazole (CAS: 133855-98-8)
• Molecular Formula : C₁₇H₁₃ClFN₃O
• Molecular Weight : 329.76 g/mol
• Key Comparison :
  • Structural Features: Shares a chlorophenyl group but incorporates a triazole ring and epoxide functionality.
  • Application: Widely used as a fungicide, highlighting the role of chlorophenyl groups in pesticidal activity.
  • Reactivity: The triazole and epoxide groups enable target-specific interactions, unlike the aldehyde group in the cyclopropane derivative.

Data Tables

Table 1: Physicochemical Properties of Cyclopropane Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituent
1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde	C₁₁H₁₁ClO	170.17	EN300-6497524	2-Chlorophenylmethyl
1-[(4-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde	C₁₂H₂₀O	180.29	1936647-44-7	4-Methylcyclohexylmethyl
1-(2-Chloro-4-fluorophenyl)pyrrolidine-2,4-dione	C₁₀H₇ClFNO₂	236.07	EN300-5535127	2-Chloro-4-fluorophenyl

Table 2: Functional Group Impact on Properties

Compound	Core Structure	Key Functional Group	Predicted Reactivity/Stability
1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde	Cyclopropane-carbaldehyde	Aldehyde, Chlorophenyl	High electrophilicity (aldehyde); Moderate lipophilicity
Epoxiconazole	Triazole-epoxide	Triazole, Epoxide	Target-specific binding (fungal enzymes)

Research Implications

• Cyclopropane vs. Pyrrolidine-dione : The cyclopropane core offers ring strain-driven reactivity, whereas the pyrrolidine-dione structure provides hydrogen-bonding sites, favoring solubility in polar solvents .
• Chlorophenyl vs. Fluorinated Groups : Fluorination (as in Epoxiconazole) increases electronegativity and bioactivity persistence, but the absence of fluorine in the target compound may reduce environmental persistence .

Biological Activity

1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde is an organic compound notable for its unique structure, which includes a cyclopropane ring and an aldehyde functional group. This compound has garnered attention in the fields of synthetic organic chemistry and medicinal research due to its potential biological activities. Its molecular formula is $C_{11}H_{11}ClO$ with a molecular weight of 194.66 g/mol. The compound's ability to interact with biological molecules, particularly through its aldehyde group, positions it as a candidate for various therapeutic applications.

The biological activity of 1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde is primarily attributed to its reactivity with nucleophilic sites in proteins and enzymes. The aldehyde group can form covalent bonds with these sites, potentially influencing metabolic pathways and enzyme-catalyzed reactions. The rigidity provided by the cyclopropane structure may enhance binding interactions, making the compound particularly interesting for drug development.

Anticancer Properties

Research has indicated that compounds similar to 1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds with similar structural features have shown selective cytotoxicity against human lung adenocarcinoma (A549) and melanoma (A375) cell lines, suggesting that this class of compounds may be effective in cancer therapy .

Cell Line	IC50 (µM)	Reference
A549	<10
A375	5.7
Hela	>10

Antimicrobial Activity

The compound's interaction with biological targets also extends to antimicrobial activity. Aldehyde-containing compounds have been documented to possess antibacterial and antifungal properties, suggesting that 1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde might similarly affect microbial growth .

Case Studies

Several studies have explored the biological implications of compounds structurally related to 1-[(2-Chlorophenyl)methyl]cyclopropane-1-carbaldehyde:

• Cytotoxicity Assays : In a study assessing the cytotoxic effects of various cyclopropane derivatives, it was found that certain derivatives exhibited IC50 values below 10 µM against multiple cancer cell lines, indicating strong potential for therapeutic use .
• Mechanistic Studies : Investigations into the mechanisms of action revealed that these compounds could inhibit specific enzyme activities by forming covalent bonds with active site residues, thereby modulating their function and impacting cellular processes .
• Synthesis and Optimization : Research has also focused on synthesizing derivatives of this compound to enhance its biological activity and selectivity towards specific targets .